Cas no 1549305-15-8 (Methyl 3-methyl-2,4-dioxopentanoate)

• Product Name: Methyl 3-methyl-2,4-dioxopentanoate
• CAS No: 1549305-15-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5065781
• PubChem ID: 9815265
• Update Time: 2025-10-31

Methyl 3-methyl-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-2,4-dioxopentanoate
• Methyl 3-methyl-2,4-dioxopentanoate

• Inchi： 1S/C7H10O4/c1-4(5(2)8)6(9)7(10)11-3/h4H,1-3H3
• InChI Key： MRNWRRLJYHZBJR-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C(=O)OC)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 0.4
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Methyl 3-methyl-2,4-dioxopentanoate

Recent Advances in the Study of Methyl 3-methyl-2,4-dioxopentanoate (CAS: 1549305-15-8) in Chemical Biology and Pharmaceutical Research

Methyl 3-methyl-2,4-dioxopentanoate (CAS: 1549305-15-8) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique diketone structure, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor for more complex bioactive molecules. The growing interest in this compound is reflected in the increasing number of studies exploring its synthesis, properties, and biological activities.

Recent studies have focused on optimizing the synthetic pathways for Methyl 3-methyl-2,4-dioxopentanoate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly reduces reaction time while maintaining high enantioselectivity. This advancement is particularly relevant for pharmaceutical applications where stereochemical purity is critical. Additionally, the compound's role as a key intermediate in the synthesis of β-keto esters has been highlighted, further underscoring its versatility in organic synthesis.

In the context of biological activity, Methyl 3-methyl-2,4-dioxopentanoate has been investigated for its potential as an enzyme inhibitor. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting specific kinases involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, computational docking studies have provided insights into the molecular interactions between the compound and its target enzymes, paving the way for structure-activity relationship (SAR) studies.

The pharmaceutical industry has also shown interest in the compound's potential as a prodrug. Recent preclinical studies have explored its metabolic stability and bioavailability, with promising results indicating favorable pharmacokinetic profiles. These findings are particularly relevant for the development of orally administered drugs, where stability in the gastrointestinal tract is a critical factor. Moreover, the compound's low toxicity profile, as evidenced by in vitro and in vivo studies, further supports its potential for therapeutic applications.

Looking ahead, the research community anticipates further exploration of Methyl 3-methyl-2,4-dioxopentanoate in drug discovery and development. Ongoing studies are investigating its potential in targeting other disease-related enzymes and pathways, as well as its utility in combinatorial chemistry for library synthesis. The compound's unique structural features and demonstrated biological activities make it a valuable candidate for future research endeavors in chemical biology and pharmaceutical sciences.